1-isobutyl-3-methylpyrimidine-2,4(1H,3H)-dione

• CAS No.: 58481-19-9
• Molecular Formula: C9H14N2O2
• Molecular Weight: 182.22 g/mol
• IUPAC Name: 3-methyl-1-(2-methylpropyl)pyrimidine-2,4-dione
• InChI: InChI=1S/C9H14N2O2/c1-7(2)6-11-5-4-8(12)10(3)9(11)13/h4-5,7H,6H2,1-3H3
• InChI Key: SLXYJGZVJGXXSP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN1C=CC(=O)N(C1=O)C

Description

1-isobutyl-3-methylpyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C9H14N2O2 and its molecular weight is 182.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A suspension of 3-Methyluracil (3.0 mg, 23.8 mmol), isobutyl iodide (7 mL, 60 mmol) and cesium carbonate (11.6 g, 35.7 mmol) in DMF (30 mL) is stirred at room temperature over a weekend. Solvent is removed under vacuum. The residue is treated with water, and then extracted with dichloromethane four times. The combined organic phase is washed with brine, dried over anhydrous sodium sulfate, and then filtered through a short silica gel column. The filtrate is concentrated to dryness to give product as off white solids, which is used for the next reaction without further purification. MS (ESI) m/z 183.1 [M+H]+.